Cas no 197501-52-3 ([S]-Octahydro-indolizin-1-ol)

[S]-Octahydro-indolizin-1-ol structure
[S]-Octahydro-indolizin-1-ol structure
Product Name:[S]-Octahydro-indolizin-1-ol
CAS No:197501-52-3
MF:C8H15NO
MW:141.210802316666
CID:908387
PubChem ID:11051756
Update Time:2025-04-19

[S]-Octahydro-indolizin-1-ol Chemical and Physical Properties

Names and Identifiers

    • [S]-Octahydro-indolizin-1-ol
    • (1S,8aS)-1,2,3,5,6,7,8,8a-octahydroindolizin-1-ol
    • (1S,8AS)-OCTAHYDROINDOLIZIN-1-OL
    • (1S, 8aS)-Octahydroindolizin-1-ol
    • 197501-52-3
    • DTXSID10453321
    • AKOS006309277
    • (+)-(1s,8as)-1-hydroxyindolizidine
    • Inchi: 1S/C8H15NO/c10-8-4-6-9-5-2-1-3-7(8)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
    • InChI Key: IATZHJGSCGLJSL-YUMQZZPRSA-N
    • SMILES: O[C@H]1CCN2CCCC[C@H]21

Computed Properties

  • Exact Mass: 141.11500
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47000
  • LogP: 0.54340
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